2-(3-Aminophenyl)-6-chloro-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid

• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 2-(3-aminophenyl)-6-chloro-3,3-dimethyl-2,4-dihydro-1H-quinoline-8-carboxylic acid
• InChI: InChI=1S/C18H19ClN2O2/c1-18(2)9-11-6-12(19)8-14(17(22)23)15(11)21-16(18)10-4-3-5-13(20)7-10/h3-8,16,21H,9,20H2,1-2H3,(H,22,23)
• InChI Key: DIRVSVGBIWDARV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=CC(=C2)Cl)C(=O)O)NC1C3=CC(=CC=C3)N)C

Description

2-(3-Aminophenyl)-6-chloro-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid is a useful research compound. Its molecular formula is C18H19ClN2O2 and its molecular weight is 330.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(3-amino-phenyl)-6-chloro-3,3-dimethyl-1,2,3,4-tetrahydro-quinoline-8-carboxylic acid methyl ester (0.8 g, 2.3 mmol) in methanol (50 mL) and tetrahydrofuran (100 mL), 30% sodium hydroxide in water (20 mL) was stirred at 60° C. for 12 h. The mixture was neutralized with a 3 N aqueous hydrochloric acid solution and extracted with ethyl acetate (2×100 mL), washed with water, dried over anhydrous sodium sulfate and then concentrated in vacuo to afford 2-(3-amino-phenyl)-6-chloro-3,3-dimethyl-1,2,3,4-tetrahydro-quinoline-8-carboxylic acid (0.75 g, 65%) as a brown solid which was used for next step without further purification: LC/MS m/e calcd for C18H19ClN2O2 (M+H)+: 331.82, observed: 331.1.